Cas no 5575-37-1 (N-{[(3-chlorophenyl)(phenyl)methyl]carbamoyl}acetamide)

• Product Name: N-{[(3-chlorophenyl)(phenyl)methyl]carbamoyl}acetamide
• CAS No: 5575-37-1
• MF: C₁₆H₁₅ClN₂O₂
• MW: 302.755502939224
• CID: 1595497
• PubChem ID: 2853887
• Update Time: 2025-04-21

N-{[(3-chlorophenyl)(phenyl)methyl]carbamoyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{[(3-chlorophenyl)(phenyl)methyl]carbamoyl}acetamide
• N-[[(3-chlorophenyl)-phenylmethyl]carbamoyl]acetamide
• AC1MEEFO
• Cambridge id 5575371
• SR-01000214212
• SR-01000214212-1
• 5575-37-1
• AB00089963-01
• Oprea1_528761
• 1-Acetyl-3-(3-chlorobenzhydryl)urea
• DTXSID30386147

• Inchi： 1S/C16H15ClN2O2/c1-11(20)18-16(21)19-15(12-6-3-2-4-7-12)13-8-5-9-14(17)10-13/h2-10,15H,1H3,(H2,18,19,20,21)
• InChI Key： NBEBEXVKIBJVGC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C1C=CC=CC=1)NC(NC(C)=O)=O

Computed Properties

• Exact Mass: 302.08235
• Monoisotopic Mass: 302.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2